Cas no 61755-36-0 (Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3,4-dimethoxy-8-methyl-)

Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3,4-dimethoxy-8-methyl- structure
61755-36-0 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3,4-dimethoxy-8-methyl-
CAS No:61755-36-0
MF:C12H13NO2
MW:203.237123250961
CID:467353
PubChem ID:71392574
Update Time:2025-04-19

Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3,4-dimethoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3,4-dimethoxy-8-methyl-
    • 3,4-dimethoxy-8-methylbicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
    • 61755-36-0
    • DTXSID20814383
    • Inchi: 1S/C12H13NO2/c1-7-8-4-11(14-2)12(15-3)5-9(8)10(7)6-13/h4-5,7,10H,1-3H3
    • InChI Key: NXDUSQYJLTULFX-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2=C(C=1)C(C)C2C#N)OC

Computed Properties

  • Exact Mass: 203.09469
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
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